Cas no 62999-57-9 (5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione)

• Product Name: 5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione
• CAS No: 62999-57-9
• MF: C₄H₆N₂OS
• MW: 130.168239116669
• MDL: MFCD30727017
• CID: 2194611
• PubChem ID: 12955622
• Update Time: 2025-05-23

5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-1,3,4-oxadiazole-2-thiol
• 5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione
• AKOS003676838
• EN300-25637
• 963-321-3
• AKOS027461276
• 5-ETHYL-1,3,4-OXADIAZOLE-2(3H)-THIONE
• MCA99957
• DB-368682
• CS-0242877
• SCHEMBL9555068
• 62999-57-9
• 5-ethyl-3H-1,3,4-oxadiazole-2-thione
• AT18826

• MDL： MFCD30727017
• Inchi： 1S/C4H6N2OS/c1-2-3-5-6-4(8)7-3/h2H2,1H3,(H,6,8)
• InChI Key： NPXUQNFZTVOECH-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC)O1

Computed Properties

• Exact Mass: 130.02008399Da
• Monoisotopic Mass: 130.02008399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione

Comprehensive Overview of 5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione (CAS No. 62999-57-9)

5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione (CAS No. 62999-57-9) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, characterized by its oxadiazole ring and thione functional group, is a subject of interest for researchers and industries alike. Its molecular structure, which includes an ethyl substituent, contributes to its distinct reactivity and stability, making it a valuable intermediate in organic synthesis.

The growing demand for heterocyclic compounds in pharmaceuticals, agrochemicals, and materials science has propelled the study of 5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione. Recent trends in green chemistry and sustainable synthesis have further highlighted its relevance, as researchers explore eco-friendly methods for its production. Questions such as "What are the applications of oxadiazole derivatives?" or "How is CAS No. 62999-57-9 synthesized?" are frequently searched, reflecting the compound's importance in modern chemistry.

One of the key features of 5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione is its versatility. It serves as a precursor for the synthesis of more complex molecules, particularly in the development of bioactive compounds. Its thione group, for instance, can undergo various chemical transformations, enabling the creation of derivatives with tailored properties. This adaptability makes it a focal point in medicinal chemistry, where it is investigated for potential therapeutic applications.

In the context of material science, CAS No. 62999-57-9 has shown promise in the design of advanced materials. Its incorporation into polymers or coatings can enhance properties such as thermal stability and resistance to degradation. Searches like "How does 5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione improve material performance?" underscore the compound's role in innovation. Additionally, its potential in catalysis and coordination chemistry is being explored, opening new avenues for research.

The synthesis of 5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione typically involves the cyclization of hydrazide derivatives or the reaction of thioureas with specific reagents. Recent advancements in microwave-assisted synthesis and flow chemistry have optimized these processes, reducing reaction times and improving yields. These innovations align with the broader industry shift toward efficient and scalable production methods, addressing common queries like "What are the latest synthesis techniques for oxadiazole compounds?"

Safety and handling of CAS No. 62999-57-9 are also critical considerations. While the compound is not classified as hazardous, proper laboratory practices should always be followed. Researchers often search for "Is 5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione safe to handle?" or "What are the storage conditions for oxadiazole derivatives?" to ensure compliance with safety protocols. These questions highlight the importance of responsible chemical management.

Looking ahead, the future of 5-ethyl-2,3-dihydro-1,3,4-oxadiazole-2-thione appears promising. Its applications in drug discovery, agricultural chemistry, and advanced materials continue to expand, driven by ongoing research and technological advancements. As the scientific community delves deeper into its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.